Cas no 2228640-60-4 (3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one
• CAS No: 2228640-60-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6324182
• PubChem ID: 165756488
• Update Time: 2025-05-20

3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one
• 2228640-60-4
• EN300-1824519

• Inchi： 1S/C9H10N2O4/c10-4-3-8(12)6-1-2-7(11(14)15)9(13)5-6/h1-2,5,13H,3-4,10H2
• InChI Key： ZQYNHOINRRBGLE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one

3-Amino-1-(3-Hydroxy-4-Nitrophenyl)Propan-1-One: A Comprehensive Overview

The compound 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one (CAS No. 2228640-60-4) is a biologically active molecule with significant potential in various fields, including pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

Structure and Synthesis

The molecular structure of 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one consists of a propanone backbone with an amino group at the third position and a substituted phenyl ring at the first position. The phenyl ring is further substituted with hydroxyl and nitro groups, which contribute to its electronic properties and reactivity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and oxidations, ensuring high purity and stability.

Biological Activity and Applications

Recent research has demonstrated that 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to scavenge free radicals and inhibit enzymes involved in inflammatory responses. Moreover, the compound has shown promise in targeting specific receptors, making it a potential candidate for the development of novel therapeutic agents.

Pharmacokinetics and Bioavailability

Studies on the pharmacokinetics of 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one reveal that it has moderate bioavailability when administered orally. Its absorption is enhanced by the presence of certain excipients, while its metabolism primarily occurs in the liver via cytochrome P450 enzymes. The compound's half-life is relatively short, necessitating frequent dosing or formulation modifications to achieve sustained therapeutic effects.

Toxicological Profile

Toxicological studies indicate that 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one has a favorable safety profile at therapeutic doses. Acute and chronic toxicity tests have shown minimal adverse effects, with no significant organ damage observed even at high concentrations. However, further long-term studies are required to fully understand its safety profile in various populations.

Future Directions and Research Opportunities

The future of 3-amino-1-(3-hydroxy-4-nitrophenyl)propan-1-one lies in its potential for drug development and material science applications. Ongoing research is focused on optimizing its pharmacokinetic properties, exploring its efficacy in treating neurodegenerative diseases, and investigating its role in nanotechnology applications. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical use.